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Compound of Interest

Compound Name: (R)-4-(1-aminoethyl)phenol

CAS No.: 134855-89-3

Cat. No.: B1147563

Get Quote

This document provides a comprehensive technical overview of (R)-4-(1-aminoethyl)phenol, a
chiral amine of significant interest to researchers and professionals in drug development and

chemical synthesis. It delves into the compound's properties, synthesis, analytical

characterization, applications, and safety protocols, offering field-proven insights and

methodologies.

A Note on Chemical Identifiers: The topic specifies CAS number 221670-72-0. However,

authoritative chemical databases consistently associate this CAS number with the (S)-

enantiomer, (S)-4-(1-Aminoethyl)phenol.[1][2] This guide will focus on the requested (R)-

enantiomer, for which the correct CAS number is widely cited as 134855-88-2.[3][4] This

distinction is critical, as stereochemistry dictates biological activity.

Core Compound Properties and Specifications
(R)-4-(1-aminoethyl)phenol is a chiral primary amine and a phenol derivative. Its structure,

featuring a stereogenic center, makes it a valuable building block for creating complex,

stereospecific molecules. The presence of both an amine and a hydroxyl group provides

versatile reaction handles for synthetic transformations.
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Quantitative data and key specifications are summarized below for quick reference.

Property Value Reference(s)

CAS Number 134855-88-2 [3][4]

Molecular Formula C₈H₁₁NO [3][5]

Molecular Weight 137.18 g/mol [6][7]

Appearance
White to off-white solid or

powder
[3][6]

Purity
≥97-99% (Determined by

HPLC)
[1][3]

Storage Conditions Store at 0-8 °C, Keep Cold [1][3][5]

pKa (Predicted) 10.20 ± 0.26 [5]

Topological Polar Surface Area 46.2 Å² [5][7]

Hydrogen Bond Donors 2 [5][7]

Hydrogen Bond Acceptors 2 [5][7]

Rotatable Bond Count 1 [5][7]

InChIKey
CDQPLIAKRDYOCB-

LURJTMIESA-N
[5]

Synthesis and Characterization Workflow
The stereochemical integrity of (R)-4-(1-aminoethyl)phenol is paramount for its function in

asymmetric synthesis. Therefore, its preparation requires a robust stereoselective strategy,

followed by rigorous analytical validation to confirm both chemical purity and enantiomeric

excess (e.e.).
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Caption: General workflow for synthesis and validation.
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Protocol 1: Asymmetric Reductive Amination
(Conceptual)
This protocol outlines a common and effective laboratory-scale method for producing the target

compound from a readily available starting material. The key to success is the choice of a chiral

catalyst or auxiliary that directs the stereochemical outcome of the reduction.

Causality: Direct reduction of the imine formed between 4-hydroxyacetophenone and ammonia

would yield a racemic mixture. An asymmetric approach is necessary to selectively produce the

(R)-enantiomer, which may have the desired biological activity while the (S)-enantiomer could

be inactive or even harmful.

Methodology:

Imine Formation: In a reaction vessel under an inert atmosphere (e.g., Nitrogen), dissolve 4-

hydroxyacetophenone in a suitable solvent like methanol. Add an ammonia source (e.g.,

ammonium acetate or ammonia in methanol). Stir at room temperature to form the

corresponding imine in situ.

Asymmetric Reduction: Cool the mixture to a specified temperature (e.g., 0 °C). Introduce a

pre-formed chiral catalyst system. A common choice involves a transition metal (like Iridium

or Ruthenium) complexed with a chiral ligand. Alternatively, a stoichiometric chiral reducing

agent can be used.

Reduction: Add a reducing agent such as H₂ gas (if using a hydrogenation catalyst) or a

hydride source like formic acid or a borohydride derivative.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

or High-Performance Liquid Chromatography (HPLC) until the starting ketone is fully

consumed.

Work-up: Quench the reaction carefully with water or a mild acid. Extract the product into an

organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous

sodium sulfate, and concentrate it under reduced pressure to yield the crude product.
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Protocol 2: Chiral HPLC for Enantiomeric Excess
Determination
This protocol is a self-validating system for confirming the stereochemical purity of the final

product. The primary goal is to achieve baseline separation of the (R) and (S) enantiomers to

allow for accurate quantification.

Causality: Pharmaceutical applications demand high enantiomeric purity. Chiral HPLC is the

gold standard for quantifying the ratio of the two enantiomers, providing the enantiomeric

excess (e.e.) value, which is a critical quality attribute.

Methodology:

System Preparation: Use an HPLC system equipped with a UV detector. The key component

is a chiral stationary phase (CSP) column, such as one based on derivatized cellulose or

amylose.

Sample Preparation: Prepare a dilute solution of the purified (R)-4-(1-aminoethyl)phenol in
the mobile phase (e.g., ~1 mg/mL). For method development, also prepare a sample of the

racemic mixture to identify the retention times of both enantiomers.

Chromatographic Conditions (Example):

Column: Chiralpak AD-H (or similar)

Mobile Phase: An isocratic mixture of hexane and isopropanol with a small amount of an

amine modifier like diethylamine (e.g., 80:20:0.1 v/v/v). The modifier improves peak shape

for basic compounds.

Flow Rate: 1.0 mL/min

Detection: UV at 275 nm (corresponding to the phenol chromophore).

Column Temperature: 25 °C

Data Analysis: Inject the sample. The enantiomeric excess is calculated from the peak areas

of the two enantiomers using the formula: e.e. (%) = [(Area_R - Area_S) / (Area_R +
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Area_S)] * 100. A successful synthesis will yield a large peak for the (R)-enantiomer and a

minimal or non-detectable peak for the (S)-enantiomer.

Key Applications in Research and Development
(R)-4-(1-aminoethyl)phenol's utility stems from its defined stereochemistry and bifunctional

nature, making it a valuable precursor in multiple scientific domains.[3]

Pharmaceutical Development

Broader Chemical Applications
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Caption: Major application areas for the compound.

Pharmaceutical Development: This is the primary application area. The compound serves as

a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting

neurological disorders.[1][3] Its structure is incorporated into molecules designed as

selective serotonin reuptake inhibitors (SSRIs) for treating mood disorders.[3] It is also used
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in the development of β-adrenergic receptor agonists for respiratory and cardiovascular

conditions.[8]

Biochemical Research: In a non-synthetic context, it is used in studies related to

neurotransmitter activity, helping researchers understand the mechanisms of action for

certain drugs.[3] Its structural similarity to catecholamines makes it a useful tool for

investigating enzyme activity and protein-ligand interactions.[1]

Polymer and Materials Science: The compound can be incorporated into polymer matrices to

create advanced materials with enhanced properties, for example, in specialized drug

delivery systems.[1][3]

Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it serves as an

intermediate in the production of certain agrochemicals and other specialty chemicals where

stereochemistry is crucial for performance.[1][3]

Safety, Handling, and Storage
Proper handling of (R)-4-(1-aminoethyl)phenol is essential to ensure laboratory safety. The

compound and its salts are classified as hazardous.

Hazard Class Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Data derived from Safety Data

Sheets for the compound and

its hydrochloride salt.[4][9][10]

Handling and Personal Protective Equipment (PPE):
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Always handle this chemical inside a certified chemical fume hood to avoid inhalation of

dust.[4]

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and

safety glasses with side shields or goggles.[4]

Avoid all contact with skin and eyes. In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[4][9]

Avoid formation of dust and aerosols during handling.[11]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][12]

The recommended storage temperature is between 0-8 °C.[1][3]

Store locked up and away from incompatible materials, such as strong acids.[4][11]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow the material to enter the environment or groundwater systems.[4]

Conclusion
(R)-4-(1-aminoethyl)phenol is more than just a chemical intermediate; it is an enabling tool for

the creation of precise and effective molecules. Its value is intrinsically linked to its

stereochemical purity, which necessitates careful synthesis and rigorous analytical control. For

researchers in drug discovery and medicinal chemistry, a thorough understanding of this

compound's properties, applications, and handling requirements is fundamental to leveraging

its full potential in developing next-generation therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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